Cas no 86420-19-1 ((24E)-3β-Hydroxy-5α-lanosta-8,24-dien-26-oic acid)

• Product Name: (24E)-3β-Hydroxy-5α-lanosta-8,24-dien-26-oic acid
• CAS No: 86420-19-1
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 1850088
• PubChem ID: 68018655
• Update Time: 2024-03-01

(24E)-3β-Hydroxy-5α-lanosta-8,24-dien-26-oic acid Chemical and Physical Properties

Names and Identifiers

• (24E)-3β-Hydroxy-5α-lanosta-8,24-dien-26-oic acid
• CS-0675422
• DTXSID201244188
• (3beta,24E)-3-Hydroxylanosta-8,24-dien-26-oic acid
• HY-N11647
• 86420-19-1
• SCHEMBL10052460

• Inchi： 1S/C30H48O3/c1-19(9-8-10-20(2)26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h10,19,21,24-25,31H,8-9,11-18H2,1-7H3,(H,32,33)/b20-10+/t19-,21-,24+,25+,28-,29-,30+/m1/s1
• InChI Key： KGELVXQPIUKGCO-SPPZYOJVSA-N
• SMILES： O[C@H]1CC[C@]2(C)C3CC[C@]4(C)[C@@H]([C@H](C)CC/C=C(/C(=O)O)\C)CC[C@@]4(C)C=3CC[C@H]2C1(C)C

Computed Properties

• Exact Mass: 456.36034539g/mol
• Monoisotopic Mass: 456.36034539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids